Cas no 1375242-13-9 (2-chloro-N-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)pyridine-4-carboxamide)

• Product Name: 2-chloro-N-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)pyridine-4-carboxamide
• CAS No: 1375242-13-9
• MF: C₁₄H₁₁ClN₂O₅S
• MW: 354.765541315079
• CID: 5998080
• PubChem ID: 72048980
• Update Time: 2025-11-05

2-chloro-N-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)pyridine-4-carboxamide
• AKOS034539654
• EN300-26605164
• 2-chloro-N-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)pyridine-4-carboxamide
• Z729911482
• 1375242-13-9

• Inchi： 1S/C14H11ClN2O5S/c15-13-7-9(3-4-16-13)14(18)17-23(19,20)10-1-2-11-12(8-10)22-6-5-21-11/h1-4,7-8H,5-6H2,(H,17,18)
• InChI Key： ZWSXPOXHLNTTOM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)C(NS(C1C=CC2=C(C=1)OCCO2)(=O)=O)=O

Computed Properties

• Exact Mass: 354.0077203g/mol
• Monoisotopic Mass: 354.0077203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on 2-chloro-N-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)pyridine-4-carboxamide

Comprehensive Overview of 2-Chloro-N-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)pyridine-4-carboxamide (CAS No. 1375242-13-9)

The compound 2-chloro-N-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)pyridine-4-carboxamide (CAS No. 1375242-13-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, combining a pyridine-carboxamide core with a benzodioxine-sulfonyl moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel bioactive compounds, given its ability to interact with specific biological targets.

In recent years, the demand for sulfonamide derivatives and heterocyclic compounds has surged, driven by their versatility in drug discovery and material science. The presence of both chloro and sulfonyl groups in this molecule enhances its reactivity, enabling it to participate in diverse chemical transformations. This characteristic aligns with the growing trend of structure-activity relationship (SAR) studies, where subtle modifications to such scaffolds can lead to significant changes in biological activity.

One of the most frequently searched topics related to this compound revolves around its synthetic pathways and applications in medicinal chemistry. Scientists and industry professionals often inquire about optimized synthesis methods, given the challenges associated with introducing the benzodioxine ring system. Recent advancements in green chemistry have also sparked interest in eco-friendly approaches to producing such molecules, reducing waste and improving yield.

Another area of interest is the compound's potential role in addressing antibiotic resistance, a global health concern. The pyridine and sulfonamide functionalities are known to exhibit antimicrobial properties, making this compound a subject of study for next-generation therapeutics. Additionally, its application in crop protection has been explored, as agrochemical companies seek innovative solutions to enhance plant health and yield.

From a technical standpoint, the physicochemical properties of 2-chloro-N-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)pyridine-4-carboxamide are critical for its performance in various formulations. Parameters such as solubility, stability, and bioavailability are often discussed in academic forums and patent literature. These factors are essential for optimizing its use in drug delivery systems or formulation science, where precise control over molecular interactions is required.

In conclusion, 2-chloro-N-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)pyridine-4-carboxamide (CAS No. 1375242-13-9) represents a fascinating example of modern chemical innovation. Its multifaceted applications, coupled with the ongoing demand for high-value intermediates, position it as a compound of enduring relevance in scientific and industrial contexts. As research continues to uncover new possibilities, this molecule is likely to remain a focal point for innovation in life sciences and beyond.